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Compound of Interest

Compound Name: Tetrahydrolachnophyllum lactone

Cat. No.: B592797

An objective analysis of the environmental fate and toxicity of Tetrahydrolachnophyllum
lactone, benchmarked against established herbicides, to inform sustainable agricultural and
pharmaceutical development.

Introduction

Tetrahydrolachnophyllum lactone and its derivatives are gaining attention as potential
bioherbicides, offering a promising alternative to conventional synthetic herbicides. This guide
provides a comprehensive comparison of the environmental fate and toxicity of (42)-
lachnophyllum lactone (LAC), a representative compound of this class, against widely used
herbicides: glyphosate, metolachlor, and atrazine. Due to the limited availability of data for
"Tetrahydrolachnophyllum lactone,"” this analysis focuses on the closely related and well-
studied (4Z)-lachnophyllum lactone, alongside its analogue (4Z,8Z)-matricaria lactone (MAT).
This document is intended for researchers, scientists, and professionals in drug development
and agriculture to facilitate informed decisions based on robust scientific data.

Comparative Environmental Fate

The environmental persistence of a herbicide is a critical factor in its overall environmental
impact. The following table summarizes the degradation data for (4Z)-lachnophyllum lactone,
(4Z,82)-matricaria lactone, glyphosate, metolachlor, and atrazine.
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Table 1: Comparison of Degradation and Environmental Persistence

Compound

Degradation Rate

Half-life in Soil

Notes

(42)-lachnophyllum
lactone (LAC)

8.5% in 24h; 67% in
16 days[1][2]

Slower degradation
suggests potential for

longer-lasting action.

(42,82)-matricaria

~90% in 24h; >98% in

Rapid degradation

minimizes

lactone (MAT) 16 days[1][2] environmental
persistence.
) ) ) ] Strongly adsorbs to
Highly variable; 47 days (typical field) ) o
Glyphosate i soil, degradation is
typically 2-197 days[2] [2] S _
primarily microbial.[2]
Can leach beyond the
Metolachlor - 47-107 days[3]
root zone.[3]
Persists for several .
Slow breakdown in
) days to months, can )
Atrazine 13-261 days[4] water bodies and

be years in some
cases[1]

groundwater.[1]

(4Z,8Z)-matricaria lactone (MAT) Degradation

24 hours

~10% remaining

16 days

<2% remaining

(42)-lachnophyllum lactone (LAC) Degradation

24 hours

~91.5% remaining

~33% remaining
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Caption: Comparative degradation of LAC and MAT over 16 days.

Comparative Ecotoxicity

The toxicity of a herbicide to non-target organisms is a crucial aspect of its environmental risk

assessment. The following tables summarize the aquatic and terrestrial toxicity data for the

compared compounds.

Table 2: Aquatic Ecotoxicity Data

(42)-
(42,82)-
lachnoph L
. . matricari Glyphosa Metolachl .
Organism Endpoint  yllum Atrazine
alactone te or
lactone
(MAT)
(LAC)
Aliivibrio
_ _ 8.078 0.642
fischeri EC50 - -
: mg/L[1][2] ~ mg/L[1][2]
(bacterium)
Raphidocel 4.520 mg/L
is 9.880 (hormetic
EC50 - -
subcapitata mg/L[1][2] effects
(alga) noted)[1][2]
Daphnia
magna 1.728 2.239
EC50 (48h) 25 mg/L -
(crustacea ma/L[1][2] mg/L[1][2]
n)
Moderately
Fish Low toxic (e.q., Slightly to
(various LC50 (96h) - - toxicity to Rainbow moderately
species) fish trout: ~3 toxic
mg/L)[5]
Table 3: Terrestrial Ecotoxicity Data
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(42)-
(42,82)-
] lachnoph o
Organism . matricari Glyphosa Metolachl .
Endpoint  yllum Atrazine
ITest alactone te or
lactone
(MAT)
(LAC)
Caenorhab No No
ditis ) mortality mortality
Mortality - - -
elegans observed[1  observed[l
(nematode) 2] 112]
_ No effect No effect
Lepidum o
] Germinatio  on on
sativum o o - - -
n germinatio  germinatio
(cress)
n[1][2] n[1][2]
Shoot
85.89 82.30
enoth L mglE ' '
m m
EC50 I g
Mammals
Acute >5000 1200-2780 3090
(oral LD50, o - -
) Toxicity mg/kg mg/kg[5] mg/kg[4]
ra
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Caption: Conceptual workflow for ecotoxicological risk assessment.

Experimental Protocols

A summary of the methodologies employed in the cited studies is provided below to ensure

transparency and reproducibility.

Degradation Studies

e Protocol: The degradation of (42)-lachnophyllum lactone (LAC) and (4Z,8Z)-matricaria

lactone (MAT) was assessed in ISO 8692:2012 medium. The compounds were incubated

under controlled temperature (20 °C) and light (254 nm) conditions for 16 days. The
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concentration of the compounds was measured at various time points to determine the
percentage of degradation.[1]

Aquatic Ecotoxicity Testing

« Aliivibrio fischeri (Luminescent Bacteria) Toxicity Test:

o Principle: This test is based on the inhibition of the natural luminescence of the marine
bacterium Aliivibrio fischeri. The reduction in light output upon exposure to a toxic
substance is measured with a luminometer.

o Procedure (based on ISO 11348-3): Freeze-dried bacteria are reconstituted and exposed
to a series of dilutions of the test compound. The light emission is measured after specific
incubation periods (e.g., 5, 15, and 30 minutes). The concentration causing a 50%
reduction in light emission (EC50) is calculated.[6][7]

o Raphidocelis subcapitata (Green Algae) Growth Inhibition Test:

o Principle: This test evaluates the effect of a substance on the growth of the freshwater
green alga Raphidocelis subcapitata.

o Procedure (based on OECD 201): A defined number of algal cells are exposed to various
concentrations of the test substance in a nutrient-rich medium for 72 hours under
controlled conditions of light and temperature. The algal growth is measured, and the
concentration that inhibits growth by 50% (EC50) is determined.

» Daphnia magna (Water Flea) Immobilization Test:

o Principle: This acute toxicity test determines the concentration of a substance that
immobilizes 50% of the tested Daphnia magna population within a 24 or 48-hour period.

o Procedure (based on OECD 202): Young daphnids (less than 24 hours old) are exposed
to a range of concentrations of the test substance. After 24 and 48 hours, the number of
immobilized daphnids is recorded to calculate the EC50.[8]

Terrestrial Ecotoxicity Testing

o Caenorhabditis elegans (Nematode) Toxicity Test:
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o Principle: This test assesses the lethal effects of a substance on the soil-dwelling
nematode C. elegans.

o Procedure: A population of C. elegans is exposed to the test substance in a suitable
medium or soil matrix. Mortality is assessed after a defined exposure period.

e Lepidum sativum (Cress) Seed Germination and Root Elongation Test:

o Principle: This phytotoxicity test evaluates the effects of a substance on seed germination
and early seedling growth.

o Procedure (based on OECD 208): Seeds of Lepidum sativum are placed on a substrate
(e.g., filter paper) soaked with different concentrations of the test substance. The
percentage of germination and the length of the roots and shoots are measured after a
specific incubation period (e.g., 72 hours) to determine the EC50 for growth inhibition.

Conclusion

This comparative guide highlights the distinct environmental profiles of (42)-lachnophyllum
lactone and conventional herbicides. (42)-lachnophyllum lactone demonstrates a more
favorable degradation profile compared to the persistent nature of atrazine. While its aquatic
toxicity is notable, particularly towards Daphnia magna, it shows limited toxicity to the terrestrial
organisms tested. In contrast, conventional herbicides like glyphosate, metolachlor, and
atrazine have well-documented and varied environmental impacts, including potential for
groundwater contamination and toxicity to a broader range of non-target species.

For researchers and professionals, this data underscores the potential of lactone-based
compounds as bioherbicides with reduced environmental persistence. However, their specific
ecotoxicological effects, particularly in aquatic ecosystems, warrant further investigation to
ensure their safe and sustainable application in agriculture and other relevant fields. Continued
research into the degradation products and long-term ecosystem effects of these novel
compounds is essential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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